Cas no 18904-15-9 ( )

• Product Name: &nbsp
• CAS No: 18904-15-9
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 907591
• PubChem ID: 296864
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(acetylcarbamoyl)-2-cyanoacetamide
• AC1L6QRQ
• AG-E-37916
• CTK4E0005
• N-(ACETYLCARBAMOYL)-2-CYANO-ACETAMIDE
• N-Acetyl-N'-cyanacetylharnstff
• NSC167396
• NSC-167396
• 18904-15-9
• DTXSID50304803
•  

• Inchi： 1S/C6H7N3O3/c1-4(10)8-6(12)9-5(11)2-3-7/h2H2,1H3,(H2,8,9,10,11,12)
• InChI Key： FVBXCGOVMZZBMU-UHFFFAOYSA-N
• SMILES： O=C(NC(C)=O)NC(CC#N)=O

Computed Properties

• Exact Mass: 169.04881
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.06
• LogP: 0.05418